Cas no 2167135-92-2 (4-(bromomethyl)-1,1,2,2-tetramethylspiro2.4heptane)

• Product Name: 4-(bromomethyl)-1,1,2,2-tetramethylspiro2.4heptane
• CAS No: 2167135-92-2
• MF: C₁₂H₂₁Br
• MW: 245.19914317131
• CID: 6079785
• PubChem ID: 165447806
• Update Time: 2025-10-29

4-(bromomethyl)-1,1,2,2-tetramethylspiro2.4heptane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1,1,2,2-tetramethylspiro2.4heptane
• 4-(bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane
• 2167135-92-2
• EN300-1461765

• Inchi： 1S/C12H21Br/c1-10(2)11(3,4)12(10)7-5-6-9(12)8-13/h9H,5-8H2,1-4H3
• InChI Key： GSVUBOBKHATOKD-UHFFFAOYSA-N
• SMILES： BrCC1CCCC21C(C)(C)C2(C)C

Computed Properties

• Exact Mass: 244.08266g/mol
• Monoisotopic Mass: 244.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 4-(bromomethyl)-1,1,2,2-tetramethylspiro2.4heptane

4-(Bromomethyl)-1,1,2,2-Tetramethylspiro[2.4]Heptane: A Comprehensive Overview

4-(Bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane, also known by its CAS number 2167135-92-2, is a unique organic compound with a complex molecular structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed between a cyclopropane and a cyclohexane ring system. The compound's structure includes four methyl groups attached to the spiro atom and a bromomethyl group at the 4-position of the cyclohexane ring.

The synthesis of 4-(bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane has been explored in recent studies using various methods. One common approach involves the reaction of a suitable bromide with a spiro compound precursor under specific conditions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity of the final product. Recent advancements in catalytic methods have also been reported, which enhance the efficiency and selectivity of the synthesis process.

The physical and chemical properties of 4-(bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane have been extensively studied. The compound exhibits a melting point of approximately 55°C and a boiling point around 98°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various organic reactions. The presence of the bromomethyl group imparts reactivity towards nucleophilic substitution reactions, which is exploited in its applications.

In terms of applications, 4-(bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane has found utility in organic synthesis as an intermediate for constructing complex molecules. Its spiro structure provides a rigid framework that can be used to build bioactive compounds with specific stereochemistry. Recent studies have highlighted its potential as a building block in the development of novel drugs targeting various therapeutic areas such as cancer and inflammation.

The environmental impact and safety profile of 4-(bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane are important considerations for its use in industrial and research settings. The compound has been shown to degrade under specific environmental conditions; however, further research is needed to fully understand its long-term effects on ecosystems. Proper handling and disposal procedures are recommended to minimize any potential risks associated with its use.

In conclusion, 4-(bromomethyl)-1,1,2,2-tetramethylspiro[2.4]heptane is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique molecular structure and reactivity make it an attractive candidate for further exploration in both academic and industrial research settings.